Cas no 2171759-15-0 (3-(4-aminopiperidin-4-yl)thian-3-ol)

• Product Name: 3-(4-aminopiperidin-4-yl)thian-3-ol
• CAS No: 2171759-15-0
• MF: C₁₀H₂₀N₂OS
• MW: 216.343601226807
• CID: 6607322
• PubChem ID: 165603561
• Update Time: 2025-05-20

3-(4-aminopiperidin-4-yl)thian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminopiperidin-4-yl)thian-3-ol
• 2171759-15-0
• EN300-1644022

• Inchi： 1S/C10H20N2OS/c11-9(3-5-12-6-4-9)10(13)2-1-7-14-8-10/h12-13H,1-8,11H2
• InChI Key： ITXXZBYCCXPZMC-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(CCNCC1)N)O

Computed Properties

• Exact Mass: 216.12963444g/mol
• Monoisotopic Mass: 216.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(4-aminopiperidin-4-yl)thian-3-ol

Comprehensive Overview of 3-(4-aminopiperidin-4-yl)thian-3-ol (CAS No. 2171759-15-0): Properties, Applications, and Market Insights

The compound 3-(4-aminopiperidin-4-yl)thian-3-ol (CAS No. 2171759-15-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural combination of a piperidine ring and a thiane moiety, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

One of the key structural features of 3-(4-aminopiperidin-4-yl)thian-3-ol is the presence of both amino and hydroxyl functional groups, which enhance its solubility and reactivity. This makes it an excellent candidate for further chemical modifications, particularly in the synthesis of novel small-molecule therapeutics. The compound's CAS number 2171759-15-0 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

Recent trends in drug development highlight the demand for heterocyclic compounds like 3-(4-aminopiperidin-4-yl)thian-3-ol, as they often exhibit improved pharmacokinetic properties. The pharmaceutical industry is actively exploring its applications in central nervous system (CNS) disorders, given the structural similarity to known neuromodulators. Additionally, its potential role in enzyme inhibition and receptor binding has sparked interest in academic and industrial research.

From a synthetic chemistry perspective, 3-(4-aminopiperidin-4-yl)thian-3-ol offers versatility in organic transformations. Its amine and alcohol functionalities allow for selective derivatization, enabling the creation of diverse molecular libraries. This adaptability is crucial in high-throughput screening campaigns, where researchers seek to identify lead compounds for various therapeutic areas.

The market for specialty chemicals like 3-(4-aminopiperidin-4-yl)thian-3-ol is expanding, driven by the increasing demand for custom synthesis and contract research services. Pharmaceutical companies and biotech startups are investing heavily in novel chemical entities, and this compound's unique profile positions it as a promising candidate for future drug development projects. Its CAS registry number 2171759-15-0 is often referenced in patent applications, underscoring its commercial potential.

In the context of green chemistry, researchers are also investigating sustainable synthesis routes for 3-(4-aminopiperidin-4-yl)thian-3-ol. The push for environmentally friendly processes has led to innovations in catalytic methods and solvent systems, reducing the ecological footprint of its production. This aligns with global trends toward sustainable pharmaceutical manufacturing, making the compound relevant to contemporary industrial challenges.

Another area of interest is the compound's potential in computational drug design. Molecular modeling studies have suggested that 3-(4-aminopiperidin-4-yl)thian-3-ol could serve as a template for designing new GPCR modulators or kinase inhibitors. The integration of AI-driven drug discovery platforms has further accelerated the exploration of its pharmacological applications, with several virtual screening studies highlighting its promise.

Quality control and analytical characterization of 3-(4-aminopiperidin-4-yl)thian-3-ol are critical for its use in research and development. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and structural integrity. These analytical methods are essential for meeting regulatory standards in preclinical and clinical studies.

The growing body of literature on 3-(4-aminopiperidin-4-yl)thian-3-ol reflects its interdisciplinary relevance. From medicinal chemistry to materials science, researchers are uncovering new applications for this versatile compound. Its CAS No. 2171759-15-0 is increasingly cited in peer-reviewed journals, signaling its rising prominence in scientific discourse.

In conclusion, 3-(4-aminopiperidin-4-yl)thian-3-ol (CAS No. 2171759-15-0) represents a compelling case study in modern chemical research. Its structural complexity, synthetic utility, and therapeutic potential make it a subject of ongoing investigation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the next generation of drug discovery and biochemical innovation.